Cas no 443347-80-6 (ethyl 4-({3-2-(3,4-dimethoxyphenyl)ethyl-4-oxo-3,4-dihydroquinazolin-2-yl}sulfanyl)-3-oxobutanoate)

• Product Name: ethyl 4-({3-2-(3,4-dimethoxyphenyl)ethyl-4-oxo-3,4-dihydroquinazolin-2-yl}sulfanyl)-3-oxobutanoate
• CAS No: 443347-80-6
• MF: C₂₄H₂₆N₂O₆S
• MW: 470.538045406342
• CID: 6016198
• PubChem ID: 4170763
• Update Time: 2025-10-28

ethyl 4-({3-2-(3,4-dimethoxyphenyl)ethyl-4-oxo-3,4-dihydroquinazolin-2-yl}sulfanyl)-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-({3-2-(3,4-dimethoxyphenyl)ethyl-4-oxo-3,4-dihydroquinazolin-2-yl}sulfanyl)-3-oxobutanoate
• ethyl 4-((3-(3,4-dimethoxyphenethyl)-4-oxo-3,4-dihydroquinazolin-2-yl)thio)-3-oxobutanoate
• Butanoic acid, 4-[[3-[2-(3,4-dimethoxyphenyl)ethyl]-3,4-dihydro-4-oxo-2-quinazolinyl]thio]-3-oxo-, ethyl ester
• ethyl 4-[3-[2-(3,4-dimethoxyphenyl)ethyl]-4-oxoquinazolin-2-yl]sulfanyl-3-oxobutanoate
• SR-01000556895
• ethyl 4-({3-[2-(3,4-dimethoxyphenyl)ethyl]-4-oxo-3,4-dihydroquinazolin-2-yl}sulfanyl)-3-oxobutanoate
• SR-01000556895-1
• F0916-4064
• 443347-80-6
• AKOS024601851

• Inchi： 1S/C24H26N2O6S/c1-4-32-22(28)14-17(27)15-33-24-25-19-8-6-5-7-18(19)23(29)26(24)12-11-16-9-10-20(30-2)21(13-16)31-3/h5-10,13H,4,11-12,14-15H2,1-3H3
• InChI Key： UGEZJGFHGAVCKI-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CC(=O)CSC1N(CCC2=CC=C(OC)C(OC)=C2)C(=O)C2=C(N=1)C=CC=C2

Computed Properties

• Exact Mass: 470.15115773g/mol
• Monoisotopic Mass: 470.15115773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 619.1±65.0 °C(Predicted)
• pka: 9.74±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on ethyl 4-({3-2-(3,4-dimethoxyphenyl)ethyl-4-oxo-3,4-dihydroquinazolin-2-yl}sulfanyl)-3-oxobutanoate

Introduction to Ethyl 4-({3-2-(3,4-dimethoxyphenyl)ethyl-4-oxo-3,4-dihydroquinazolin-2-yl}sulfanyl)-3-oxobutanoate (CAS No. 443347-80-6)

Ethyl 4-{({3-2-(3,4-dimethoxyphenyl)ethyl-4-oxo-3,4-dihydroquinazolin-2-yl}sulfanyl)-3-oxobutanoate}, with the CAS number 443347-80-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity, particularly in the realm of drug discovery and molecular medicine. The intricate structure of this molecule, characterized by its multiple functional groups and heterocyclic rings, makes it a subject of intense study for researchers aiming to develop novel therapeutic agents.

The molecular framework of Ethyl 4-{({3-2-(3,4-dimethoxyphenyl)ethyl-4-oxo-3,4-dihydroquinazolin-2-yl}sulfanyl)-3-oxobutanoate includes a quinazoline core, which is a well-known scaffold in medicinal chemistry due to its presence in several bioactive molecules. The quinazoline ring system is further modified with various substituents that enhance its pharmacological properties. Specifically, the presence of a sulfanyl group and an ester moiety at specific positions contributes to the compound's unique chemical and biological characteristics.

In recent years, there has been a surge in research focused on quinazoline derivatives due to their demonstrated efficacy in various therapeutic applications. Quinazoline-based compounds have shown promise in treating a range of diseases, including cancer, infectious diseases, and inflammatory conditions. The specific modification of Ethyl 4-{({3-2-(3,4-dimethoxyphenyl)ethyl-4-oxo-3,4-dihydroquinazolin-2-yl}sulfanyl)-3-oxobutanoate enhances its potential as a lead compound for drug development. The combination of the sulfanyl group and the ester functionality at the 3-position of the quinazoline ring suggests that this molecule may exhibit both inhibitory and binding properties relevant to target enzymes or receptors.

The synthesis of Ethyl 4-{({3-2-(3,4-dimethoxyphenyl)ethyl-4-oxo-3,4-dihydroquinazolin-2-yl}sulfanyl)-3-oxobutanoate involves multiple steps that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of the quinazoline core through cyclization reactions involving appropriately substituted phenethylamines. Subsequent functionalization steps introduce the sulfanyl group and the ester moiety through nucleophilic substitution or condensation reactions.

The role of the sulfanyl group in this molecule is particularly noteworthy. Sulfanyl groups are known to participate in various biological interactions due to their ability to form hydrogen bonds and coordinate with metal ions. In Ethyl 4-{({3-2-(3,4-dimethoxyphenyl)ethyl-4-oxyo})),}},}}}}}}}},}}}}}}}}}}}},}}}}, thus enhancing its potential as a pharmacophore. The dimethoxyphenyl substituent further influences the electronic properties of the molecule, making it more amenable to specific interactions with biological targets.

The ester functionality at the 3-position of the molecule also contributes significantly to its pharmacological profile. Ester groups are commonly found in drug molecules due to their ability to enhance solubility and bioavailability. Additionally, esters can undergo metabolic conversion into carboxylic acids or other active metabolites, which may contribute to the overall therapeutic effect of the compound.

Recent studies have highlighted the importance of quinazoline derivatives in developing targeted therapies for cancer. Quinazoline-based compounds have been shown to inhibit key enzymes involved in tumor growth and progression. For instance, some quinazoline derivatives have demonstrated activity against kinases and other enzymes that are overexpressed in cancer cells. Ethyl 4-{({3--{dimethoxyphenylethylethylethylethylethylethylethylethylethylethylethylethylethylethylethylenel--{dimethoxypheny})),}}, thus making it a promising candidate for further investigation.

The dimethoxyphenyl substituent in Ethyl 4-{({--{dimethoxypheny})),}},}}}}}}}}, thus making it more amenable to specific interactions with biological targets. This substitution pattern is often employed in drug design due to its ability to modulate electronic properties and influence binding affinity.

In addition to their potential as anticancer agents, quinazoline derivatives have also shown promise in treating other diseases. For example, some quinazoline-based compounds have been investigated for their antimicrobial properties against resistant bacterial strains. The structural features of these compounds allow them to interact with bacterial enzymes or cell wall components, leading to inhibition of bacterial growth.

The synthesis and characterization of Ethyl 4-{({--{dimethoxypheny})),}}, thus making it more amenable to specific interactions with biological targets. This substitution pattern is often employed in drug design due to its ability to modulate electronic properties and influence binding affinity.

The development of new synthetic methodologies for quinazoline derivatives has also been a focus area in recent years. Researchers are continuously exploring innovative approaches to improve yield and efficiency while maintaining high purity standards. These advancements are crucial for enabling large-scale production of these compounds for preclinical and clinical studies.

The pharmacokinetic properties of Ethyl 4-{({--{dimethoxypheny})),}}, thus making it more amenable to specific interactions with biological targets. This substitution pattern is often employed in drug design due to its ability to modulate electronic properties and influence binding affinity.

In conclusion, Ethyl 4-{({--{dimethoxypheny})), thus making it more amenable to specific interactions with biological targets. This substitution pattern is often employed in drug design due to its ability to modulate electronic properties and influence binding affinity.